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phenylene-

Cat. No.: B12062302

Get Quote

Core Chemistry & Ligand Design
The "Non-Innocent" Advantage
Nickel(II)-salophen complexes are defined by a tetradentate

coordination sphere.[1] Their catalytic potency stems from two key features:

Redox Non-Innocence: The ligand itself can store equivalents of electrons (oxidizing to a

phenoxyl radical or reducing to a radical anion). This allows the complex to mediate two-

electron processes (like bond formation/breaking) while the metal center cycles between

Ni(II)/Ni(III) or Ni(II)/Ni(I).

Planarity: The rigid phenyl backbone forces a square-planar geometry, leaving axial sites

open for substrate binding (e.g.,

,

, or alkyl halides).
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Mechanistic Versatility[2]
Anodic (Oxidation): Used for Water Oxidation (OER) and Polymerization. The ligand oxidizes

first (ligand-centered), often leading to C-C coupling at the para-position of the phenolate

rings, forming conductive polymers (Poly-NiSalophen).

Cathodic (Reduction): Used for

Reduction and Alkyl Halide activation. The metal center reduces to a nucleophilic Ni(I)
species.

Synthesis Protocols
A. Ligand Synthesis (H2Salophen)
Target: N,N'-bis(salicylidene)-1,2-phenylenediamine.

Reagents:

Salicylaldehyde (20 mmol, 2.1 mL)

o-Phenylenediamine (10 mmol, 1.08 g)

Ethanol (Absolute)

Procedure:

Dissolve o-phenylenediamine (1.08 g) in 20 mL of absolute ethanol in a round-bottom flask.

Add salicylaldehyde (2.1 mL) dropwise while stirring. The solution will turn yellow/orange

immediately.

Reflux the mixture at 80°C for 2–3 hours.

Cool to room temperature. An orange crystalline solid will precipitate.

Filter the solid and wash with cold ethanol (

mL).
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Recrystallization: Dissolve in minimal hot ethanol and cool to yield pure needle-like crystals.

Validation:

NMR (DMSO-

) should show imine protons (

) around

8.9 ppm and phenolic

around

13.0 ppm.

B. Complexation (Ni-Salophen)
Target: [Ni(salophen)] neutral complex.

Reagents:

H2Salophen Ligand (1.5 mmol, 0.475 g)[2]

Nickel(II) Acetate Tetrahydrate (

) (1.5 mmol, 0.375 g)

Ethanol[2][3][4][5]

Procedure:

Dissolve H2Salophen (0.475 g) in 20 mL boiling ethanol.

Separately dissolve Nickel(II) Acetate (0.375 g) in 10 mL ethanol.

Add the metal salt solution to the ligand solution. A rapid color change to deep red/maroon

will occur.

Reflux for 2 hours.
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Cool and filter the red microcrystalline precipitate.

Wash with water (to remove acetate/acetic acid) followed by cold ethanol and diethyl ether.

Dry in vacuo at 60°C.

Electrode Engineering
For electrocatalysis, the complex must be immobilized. Two primary methods are used:

Electropolymerization (for stability) and Drop-Casting (for rapid screening).

Method A: Electropolymerization (Poly-NiSalophen)
This method creates a robust, conductive film on Glassy Carbon (GC) or Indium Tin Oxide

(ITO) electrodes.

Protocol:

Electrolyte: Prepare 0.1 M Tetrabutylammonium Perchlorate (TBAP) in Acetonitrile (MeCN).

Monomer: Dissolve 1.0 mM [Ni(salophen)] in the electrolyte.

Setup: Three-electrode cell (WE: GC, CE: Pt Wire, RE: Ag/AgCl).

Deposition: Perform Cyclic Voltammetry (CV) scans between 0.0 V and +1.2 V vs. Ag/AgCl.

Observation: You will see the growth of new redox peaks with each cycle, indicating the

formation of a conducting polymer film via C-C coupling at the para-phenyl positions.

Rinsing: Rinse the modified electrode gently with monomer-free MeCN.

Method B: Ink Drop-Casting
Ink: Disperse 5 mg [Ni(salophen)] and 2 mg Carbon Black in 1 mL Isopropanol + 20

L Nafion solution (5%).

Sonication: Sonicate for 30 minutes to ensure homogeneity.
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Loading: Drop-cast 10

L onto a polished GC disk (

).

Drying: Dry under an IR lamp or ambient air for 1 hour.

Application I: Electrochemical CO2 Reduction
(CO2RR)
Ni-salophen complexes are selective for converting

to Carbon Monoxide (CO) or Methanol (depending on ligand modification), operating via a Ni(I)
intermediate.

Mechanism & Logic
The reduction proceeds via an "ECE" mechanism (Electron transfer - Chemical step - Electron

transfer).

E: Reduction of

to

.

C: Nucleophilic attack of

on

to form

.

E: Further reduction and protonation to release product.
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Caption: Catalytic cycle for CO2 reduction by Ni-salophen. The active Ni(I) species binds CO2,

followed by proton-coupled electron transfer.[6]

Experimental Protocol
Cell: H-type cell separated by a Nafion 117 membrane.

Catholyte: 0.5 M

(saturated with

, pH ~7.2).

Working Electrode: Poly-NiSalophen on Carbon Paper or GC.

Pre-Electrolysis: Purge with

for 30 mins.

Linear Sweep Voltammetry (LSV): Scan from 0 V to -1.8 V vs. Ag/AgCl.

Metric: Look for catalytic current enhancement in

vs.

atmosphere.

Bulk Electrolysis: Hold potential at -1.4 V vs. Ag/AgCl for 2 hours.

Product Analysis:
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Gas Phase: Online Gas Chromatography (TCD detector) for CO and

.

Liquid Phase: NMR (

with water suppression) for Formate/Methanol.

Application II: Water Oxidation (OER)
While molecular Ni complexes are often precursors to Nickel Oxide (

), Ni-salophen complexes can exhibit stability in alkaline media, acting as precatalysts or
homogeneous catalysts.

Performance Metrics
Parameter Value (Typical) Notes

Electrolyte 0.1 M Borate Buffer (pH 11)
Alkaline media favors OER

kinetics.

Onset Potential ~0.67 V vs. Ag/AgCl
Significantly lower than bare

GC.[3][4]

Overpotential 300 - 500 mV
At 10 mA/cm² (highly

dependent on loading).

Active Species or Surface
High anodic potentials often

oxidize the ligand.

Protocol
Preparation: Use a Poly-NiSalophen modified electrode (Method A).

Electrolyte: 0.1 M Potassium Borate buffer (pH 9–11).

Conditioning: Cycle the electrode 20 times between 0 and +1.2 V to stabilize the surface

(often converts surface layers to active hydroxides).

Measurement: Perform LSV at 5 mV/s.
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Stability Test: Chronoamperometry at +1.1 V vs. Ag/AgCl for 10 hours.

Success Criteria: Current density retention >90%.

Application III: Reductive Coupling of Alkyl Halides
Ni-salophen complexes catalyze the reductive cleavage of C-X bonds, useful for organic

synthesis (e.g., homocoupling of benzyl bromide).

Protocol:

Solvent: Dimethylformamide (DMF) + 0.1 M

.

Substrate: 10 mM Benzyl Bromide.

Catalyst: 1 mM [Ni(salophen)] (homogeneous).

Electrolysis: Constant potential electrolysis at the reduction potential of the Ni(II)/Ni(I) couple

(approx -1.2 V vs. SCE).

Workup: Extract with ether, analyze by GC-MS.

Mechanism:[6][7][8][9][10]

. The radicals

dimerize to form

.

Troubleshooting & Optimization
Problem: Film Peeling.

Cause: Polymer film is too thick or brittle.

Fix: Reduce electropolymerization cycles (stop at 10 cycles). Use ITO for better adhesion

than GC.
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Problem: Low CO2 Selectivity (High H2).

Cause: Competitive Hydrogen Evolution Reaction (HER).

Fix: Ensure electrolyte is fully saturated with

. Switch to non-aqueous media (MeCN + Phenol proton source) to suppress HER.

Problem: Rapid Current Decay.

Cause: Ligand degradation or metal leaching.

Fix: Check potential limits.[11] Avoid oxidizing potentials >1.2 V if studying reductive

catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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